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Compound of Interest

Compound Name: PROLI NONOate

Cat. No.: B15562127

Essential Safety and Handling Guide for PROLI
NONOate

This guide provides crucial safety, operational, and disposal information for laboratory
personnel working with PROLI NONOate. Given its properties as a rapid nitric oxide (NO)
donor, adherence to these procedures is vital to ensure personal safety and experimental
integrity.

PROLI NONOate is a diazeniumdiolate that acts as an ultra-fast nitric oxide donor.[1] It
spontaneously decomposes in agueous solutions at physiological pH to release two moles of
NO per mole of the parent compound.[1][2] This rapid release necessitates specific handling
procedures to manage the gaseous NO produced and to maintain the compound's stability.

Key Properties and Storage

Proper storage is critical for maintaining the stability and efficacy of PROLI NONOate. The
compound is a crystalline solid that is sensitive to moisture and air.[3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15562127?utm_src=pdf-interest
https://www.benchchem.com/product/b15562127?utm_src=pdf-body
https://www.benchchem.com/product/b15562127?utm_src=pdf-body
https://www.benchchem.com/product/b15562127?utm_src=pdf-body
https://www.benchchem.com/product/b15562127?utm_src=pdf-body
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.netascientific.com/biochemical-reagents/caym-82145-10
https://www.benchchem.com/product/b15562127?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/82145.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Value Source
Chemical Formula CsH7N304 « 2Na [1]
Molecular Weight 219.1 g/mol [1]
Half-life 1.8 seconds (at 37°C, pH 7.4) [1114]

2 moles of NO per mole of
NO Release [1][2]
PROLI NONOate

-80°C under an inert
Long-term Storage _ [3]
atmosphere (e.g., nitrogen)

Stability (Solid) > 2 years at -80°C [1]
. >100 mg/mL in aqueous
Solubility [1][2]
buffers

Alkaline solutions (e.g., 0.01 M
Stock Solution Stability NaOH) are stable for up to 24 [3]
hours at 0°C.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for PROLI NONOate indicates that the substance is not
classified as hazardous, it is prudent to follow standard precautionary measures for handling all
laboratory chemicals.[5] The rapid release of nitric oxide gas, an agent with significant
biological activity, warrants a comprehensive PPE strategy.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent direct skin contact.
Although the solid is not
classified as a skin irritant, this
follows best laboratory

practices.[5]

Eye Protection

ANSI-approved safety glasses
with side shields or splash-

proof goggles.

To protect eyes from any
accidental splashes of
solutions.[6][7]

Body Protection

Standard laboratory coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for
handling the solid.[5] However,
all handling of solutions that
actively release NO should be
conducted in a certified
chemical fume hood or a well-

ventilated area.

To prevent inhalation of nitric
oxide gas, which can have

physiological effects and may
form toxic nitrogen dioxide in

the presence of oxygen.[38][9]

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, minimizes risks and ensures

the compound's effective use.

Experimental Protocol: Preparation and Handling

PROLI NONOate is stable in its solid form when stored correctly but decomposes rapidly once

exposed to moisture or dissolved at neutral pH.[3][10]

1. Preparation of Alkaline Stock Solution:

o Work Area: Perform all manipulations in a certified chemical fume hood.

e Pre-equilibration: Allow the sealed vial of PROLI NONOate to warm to room temperature

before opening. This prevents condensation of atmospheric moisture onto the cold solid.[3]
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Inert Atmosphere: If available, handle the solid compound inside a glove box with an inert
atmosphere to minimize exposure to air and moisture.[3]

Dissolution: Prepare a stock solution by dissolving the PROLI NONOate solid in a cold (0O-
4°C) aqueous solution of 0.01 M NaOH.[3] This alkaline solution is stable for up to 24 hours
when stored at 0°C.[3]

. Initiation of Nitric Oxide Release:

To trigger the release of NO, add a small volume of the alkaline stock solution to a larger
volume of an experimental buffer at a neutral pH (e.g., pH 7.0-7.4).[3]

The decomposition is rapid, with a half-life of approximately 1.8 seconds at 37°C.[4] Ensure
that the experimental setup is ready to proceed immediately after the addition of the
NONOate.

Spill and Emergency Procedures

o Minor Spill (Solid): In case of a small spill of the solid compound, carefully sweep it up,
avoiding dust generation, and place it in a sealed container for disposal. Clean the area with
a damp cloth.

e Minor Spill (Solution): Absorb spills of PROLI NONOate solutions with an inert material (e.g.,
vermiculite, sand) and place in a sealed container for disposal.

e EXxposure:

o Skin Contact: Wash the affected area thoroughly with soap and water.[5]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[5]

o Inhalation: Move to fresh air. If experiencing respiratory symptoms, seek medical attention.

[5]

Waste Disposal Plan
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e Unused Solid/Solutions: Unused PROLI NONOate and its solutions should be treated as
chemical waste.

o Decomposition: Before disposal, it is advisable to decompose the NONOate by diluting it in a
large volume of an acidic buffer (pH < 5) within a chemical fume hood to ensure the
complete release and ventilation of nitric oxide.

o Container Disposal: Dispose of all waste materials and contaminated containers in
accordance with local, state, and federal regulations. Do not allow the material to enter

sewers or waterways.[5]

Visual Workflow and Logical Relationships

To ensure clarity in the handling process, the following diagrams outline the procedural
workflow and the chemical behavior of PROLI NONOate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15562127?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/82145m.pdf
https://www.benchchem.com/product/b15562127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Start: Retrieve PROLI NONOate
(from -80°C storage)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Workspace
(Chemical Fume Hood)
Equilibrate Vial
to Room Temperature
Dissolve in Cold 0.01M NaOH
to Create Stable Stock Solution

- ' J

I
IF’rcsceed to Experiment

~

4 Experimental Phase

Initiate NO Release:
Add Stock to Neutral Buffer (pH 7.4)
Conduct Experiment
(Immediate Action Required)
T

|
IExperiment Complete

-

(" Post-Experiment Phase )
4
Decontaminate Glassware
and Workspace

Dispose of Waste
(Follow Institutional Protocol)

Click to download full resolution via product page

Caption: Workflow for the safe handling of PROLI NONOate.
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Dilution / pH Change
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Spontaneous Decomposition
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L-Proline + 2 NO (gas)
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Caption: Chemical stability and decomposition pathway of PROLI NONOate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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NONOate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-proli-nonoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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